![molecular formula C16H15N3OS B5752893 5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide](/img/structure/B5752893.png)
5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide, also known as CTPI, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CTPI belongs to the class of thiazolidinones and possesses a unique chemical structure that makes it an attractive compound for various research purposes.
Mechanism of Action
The mechanism of action of 5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide is not fully understood; however, it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in the development and progression of various diseases. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. In addition, this compound has been found to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of angiogenesis, and the regulation of glucose metabolism. This compound has been found to induce apoptosis in cancer cells by activating specific signaling pathways that lead to cell death. In addition, this compound has been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth and progression. Furthermore, this compound has been found to regulate glucose metabolism by increasing insulin sensitivity and glucose uptake in cells.
Advantages and Limitations for Lab Experiments
5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide possesses various advantages and limitations for lab experiments. One of the advantages of this compound is its potent anti-cancer activity, making it an attractive compound for cancer research. In addition, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential therapeutic applications of 5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide have opened up various future directions for research. One of the future directions is to investigate the use of this compound in combination with other drugs for the treatment of cancer and other diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential targets. Furthermore, the development of more efficient synthesis methods for this compound can lead to the production of larger quantities of the compound, making it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound possesses various biochemical and physiological effects and has been extensively studied for its anti-cancer, anti-inflammatory, and glucose-regulating properties. The development of more efficient synthesis methods and further research on the mechanism of action and potential targets of this compound can lead to the development of new treatments for various diseases.
Synthesis Methods
The synthesis of 5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide involves the reaction between ethyl cyanoacetate, phenyl isothiocyanate, and 2-methyl-3-pyridinecarboxaldehyde. The reaction takes place in the presence of a base and a solvent, resulting in the formation of this compound as the final product. The synthesis method of this compound has been optimized to improve the yield and purity of the compound, making it suitable for various research applications.
Scientific Research Applications
5-cyano-4-ethyl-2-methyl-N-phenyl-6-thioxo-1,6-dihydro-3-pyridinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. The compound has been shown to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. In addition, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Furthermore, this compound has been shown to regulate glucose metabolism, making it a promising compound for the treatment of diabetes.
Properties
IUPAC Name |
5-cyano-4-ethyl-2-methyl-N-phenyl-6-sulfanylidene-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c1-3-12-13(9-17)16(21)18-10(2)14(12)15(20)19-11-7-5-4-6-8-11/h4-8H,3H2,1-2H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSNSDJPSYZZTGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=S)NC(=C1C(=O)NC2=CC=CC=C2)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.